Cas no 57543-61-0 (2H-1-Benzopyran-3-carboxylicacid, 6-methoxy-, ethyl ester)

• Product Name: 2H-1-Benzopyran-3-carboxylicacid, 6-methoxy-, ethyl ester
• CAS No: 57543-61-0
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• MDL: MFCD01662448
• CID: 371954
• PubChem ID: 3044614
• Update Time: 2025-04-19

2H-1-Benzopyran-3-carboxylicacid, 6-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxylicacid, 6-methoxy-, ethyl ester
• 6-Methoxy-2H-chromene-3-carboxylic acid ethyl ester
• ethyl 6-methoxy-2H-chromene-3-carboxylate
• Ethyl 6-methoxy-2H-1-benzopyran-3-carboxylate
• AB09685
• A831490
• DTXSID80206169
• ethyl6-methoxy-2H-chromene-3-carboxylate
• CS-0453754
• 2H-1-Benzopyran-3-carboxylic acid, 6-methoxy-, ethyl ester
• F14104
• BRN 1379586
• 57543-61-0
• FT-0724951
• 6-Methoxy-2H-chromene-3-carboxylicacidethylester
• 6-methoxy-2H-1-benzopyran-3-carboxylic acid ethyl ester
• DB-072331

• MDL： MFCD01662448
• Inchi： 1S/C13H14O4/c1-3-16-13(14)10-6-9-7-11(15-2)4-5-12(9)17-8-10/h4-7H,3,8H2,1-2H3
• InChI Key： QNUWBOZJFBGFBG-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)OCC)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 234.08900
• Monoisotopic Mass: 234.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8A^2
• XLogP3: 2.2

Experimental Properties

• Density: 1.19
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.541
• PSA: 44.76000
• LogP: 2.03410